Cas no 2034612-58-1 (1-(4-{2-(benzyloxy)methylpyrrolidin-1-yl}piperidin-1-yl)-3-(2-fluorophenyl)propan-1-one)

• Product Name: 1-(4-{2-(benzyloxy)methylpyrrolidin-1-yl}piperidin-1-yl)-3-(2-fluorophenyl)propan-1-one
• CAS No: 2034612-58-1
• MF: C₂₆H₃₃FN₂O₂
• MW: 424.550830602646
• CID: 5379409
• Update Time: 2025-06-11

1-(4-{2-(benzyloxy)methylpyrrolidin-1-yl}piperidin-1-yl)-3-(2-fluorophenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-(2-fluorophenyl)-1-[4-[2-(phenylmethoxymethyl)pyrrolidin-1-yl]piperidin-1-yl]propan-1-one
• 1-(4-{2-(benzyloxy)methylpyrrolidin-1-yl}piperidin-1-yl)-3-(2-fluorophenyl)propan-1-one

• Inchi： 1S/C26H33FN2O2/c27-25-11-5-4-9-22(25)12-13-26(30)28-17-14-23(15-18-28)29-16-6-10-24(29)20-31-19-21-7-2-1-3-8-21/h1-5,7-9,11,23-24H,6,10,12-20H2
• InChI Key： TZOURJJLWZLECE-UHFFFAOYSA-N
• SMILES： C(N1CCC(N2CCCC2COCC2=CC=CC=C2)CC1)(=O)CCC1=CC=CC=C1F

Additional information on 1-(4-{2-(benzyloxy)methylpyrrolidin-1-yl}piperidin-1-yl)-3-(2-fluorophenyl)propan-1-one

Research Brief on 1-(4-{2-(benzyloxy)methylpyrrolidin-1-yl}piperidin-1-yl)-3-(2-fluorophenyl)propan-1-one (CAS: 2034612-58-1)

This research brief provides an in-depth analysis of the latest advancements related to the compound 1-(4-{2-(benzyloxy)methylpyrrolidin-1-yl}piperidin-1-yl)-3-(2-fluorophenyl)propan-1-one (CAS: 2034612-58-1), a molecule of significant interest in the field of chemical biology and pharmaceutical research. The compound's unique structural features and potential therapeutic applications have spurred numerous studies aimed at elucidating its pharmacological properties, synthetic pathways, and biological targets.

Recent studies have focused on the synthesis and optimization of 1-(4-{2-(benzyloxy)methylpyrrolidin-1-yl}piperidin-1-yl)-3-(2-fluorophenyl)propan-1-one, with particular emphasis on improving yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound, ensuring its structural integrity and confirming its identity. These efforts are critical for subsequent pharmacological evaluations and potential clinical applications.

Pharmacological investigations have revealed that this compound exhibits promising activity as a modulator of specific neurotransmitter receptors, particularly those involved in neurological disorders. Preliminary in vitro and in vivo studies suggest that it may have applications in treating conditions such as anxiety, depression, and chronic pain. The fluorophenyl moiety appears to play a key role in its binding affinity and selectivity, making it a valuable candidate for further drug development.

In addition to its therapeutic potential, researchers have explored the compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies are essential for understanding its behavior in biological systems and for guiding the design of future analogs with improved efficacy and safety. Computational modeling and molecular docking simulations have also been utilized to predict interactions with target proteins, providing insights into its mechanism of action.

The compound's safety profile has been another area of active research. Toxicity studies conducted in animal models have indicated a favorable safety window at therapeutic doses, though further investigations are warranted to assess long-term effects and potential off-target interactions. These findings underscore the importance of rigorous preclinical testing to ensure the compound's suitability for human trials.

Looking ahead, the development of 1-(4-{2-(benzyloxy)methylpyrrolidin-1-yl}piperidin-1-yl)-3-(2-fluorophenyl)propan-1-one represents a promising avenue for addressing unmet medical needs in neurology and psychiatry. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its translation from bench to bedside. Future research directions may include the exploration of novel formulations, combination therapies, and targeted delivery systems to enhance its therapeutic potential.

In conclusion, the compound 1-(4-{2-(benzyloxy)methylpyrrolidin-1-yl}piperidin-1-yl)-3-(2-fluorophenyl)propan-1-one (CAS: 2034612-58-1) holds significant promise as a therapeutic agent, with ongoing studies shedding light on its multifaceted applications. Continued investment in research and development will be crucial for unlocking its full potential and bringing innovative treatments to patients worldwide.